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Compound of Interest

Compound Name: 1-Dodecene

Cat. No.: B3054840

An In-depth Technical Guide to the Material Safety Data Sheet (MSDS) for 1-Dodecene

Introduction

1-Dodecene (C12H24) is a linear alpha-olefin used as a chemical intermediate in the synthesis
of a variety of products, including lubricants, surfactants, flavorings, perfumes, resins, and
dyes.[1][2] As a key building block in many industrial and research applications, a thorough
understanding of its safety profile is crucial for researchers, scientists, and professionals in
drug development. This guide provides a comprehensive summary of the Material Safety Data
Sheet (MSDS), also known as the Safety Data Sheet (SDS), for 1-Dodecene, with a focus on
its physicochemical properties, hazards, handling procedures, and toxicological profile.

Physical and Chemical Properties

1-Dodecene is a clear, colorless liquid characterized by a mild, pleasant odor.[2][3][4] It is
insoluble in water but soluble in organic solvents such as ethanol, ether, acetone, and
petroleum ether.[1][2]
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Property Value

Molecular Formula C12H24[1][5]

Molecular Weight 168.32 g/mol [2]

Boiling Point 213-216 °C[1]

Melting Point -35 °C[1][6]

Density / Specific Gravity 0.758 g/mL at 20 °C[1]

Vapor Pressure 0.2 mm Hg at 20 °C[1]

Vapor Density 5.81 (Air = 1)[1][2]

Refractive Index n20/D 1.429[1]

Solubility Insoluble in water; soluble in ethanol, ether,
acetone.[1][2]

Appearance Colorless liquid[1]

Odor Mild, pleasant[1][3]

Toxicological Information

1-Dodecene exhibits low acute toxicity. However, it poses a significant aspiration hazard; if
swallowed, the substance can enter the airways and may be fatal.[7][3]

Endpoint Value Species Route
LD50 > 10,000 mg/kg|[8] Rat Oral
LD50 > 10,000 mg/kg[5] Rat Dermal
LDLo 10,000 mg/kg[5] Mouse -

LC50 > 2,100 mg/m3/4h[2] Rat Inhalation

Key Health Effects:
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e Aspiration Hazard: May be fatal if swallowed and enters airways.[7][8] Do NOT induce
vomiting if ingested.[3][4]

» Skin Irritation: May cause mild skin irritation.[5] Prolonged contact can lead to defatting of the
skin, causing dryness or cracking.[6][7]

o Eye Irritation: May cause eye irritation.[5]

e Inhalation: No significant inhalation hazard is expected at ambient temperatures, but vapors
may cause irritation or narcotic effects at high concentrations.[2][3][9]

o Carcinogenicity & Mutagenicity: Not classified as a carcinogen.[8] Tests on bacterial or
mammalian cell cultures did not show mutagenic effects.[8]

» Reproductive Toxicity: Animal testing showed no effects on fertility.[3]

Fire and Explosion Hazard Data

1-Dodecene is a combustible liquid.[5] Vapors are heavier than air and may travel to an ignition
source and flash back.[4][9]

Parameter Value

Flash Point 76-77 °C (Closed Cup)[1][6][7]
Autoignition Temperature 225-255 °C[2][6]

Explosive Limits (V/V) Lower: 0.6% / Upper: 5.4%][1][8]

) ) o ] Foam, dry chemical, carbon dioxide (CO2),
Suitable Extinguishing Media
water spray, or fog.[3][4][5]

N Irritating fumes and organic acid vapors may
Hazardous Decomposition

form during combustion.[5]

Experimental Protocols

The data presented in Safety Data Sheets are summaries of experimental results. The detailed,
step-by-step protocols for these studies are not typically included. However, some SDS
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documents reference the standardized guidelines under which the tests were performed. For 1-
Dodecene, the following methodologies have been cited:

» Repeated Dose Toxicity: A 13-week oral study in rats was conducted following OCED
Guideline 408. The No Observed Adverse Effect Level (NOEL) was determined to be 1,000
mg/kg.[8]

» Biodegradability: The biodegradability of 1-Dodecene was assessed using OECD Test
Guideline 301. The results, showing 74.1-80% degradation over 28 days, indicate the
material is readily biodegradable.[8]

For complete experimental details, researchers should refer directly to these standardized
OECD (Organisation for Economic Co-operation and Development) guidelines.

Safe Handling and Exposure Control

The primary routes of exposure are ingestion, skin contact, and eye contact.[6] Proper handling
and the use of personal protective equipment (PPE) are essential to minimize risk.

Engineering Controls:

e Work should be conducted in a well-ventilated area, preferably within a chemical fume hood,
to prevent the accumulation of vapors.[5][10]

 Emergency eye wash fountains and safety showers must be readily available.[5][11]

o All equipment must be grounded and bonded to prevent static discharge, which can be an
ignition source.[5][11]

Personal Protective Equipment (PPE):
o Eye Protection: Chemical goggles or a face shield should be worn.[3][5]
e Hand Protection: Neoprene or nitrile rubber gloves are recommended.[5]

» Skin and Body Protection: Wear suitable protective clothing, such as a lab coat. For larger
quantities, flame-resistant clothing may be appropriate.[5][8][10]
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o Respiratory Protection: If ventilation is inadequate or if aerosols may be generated, a
NIOSH-certified respirator with an organic vapor cartridge is recommended.[5][10]

Storage and Handling:

Store in a cool, dry, well-ventilated place away from heat, sparks, and open flames.[5][7]

Keep containers tightly closed.[5]

Avoid contact with strong oxidizing agents, bases, and reducing agents.[1][5]

Use only non-sparking tools when handling.[5][7]

Logical Workflow for Safe Handling and Emergency
Response

The following diagram illustrates the logical workflow for managing 1-Dodecene safely, from
initial hazard assessment through to emergency procedures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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